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Compound Name: (+/-)-Speciosin P
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For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Speciosin P is a racemic natural product first isolated from the basidiomycete fungus
Hexagonia speciosa. Its structure and bioactivity have garnered interest within the scientific
community, particularly in the field of natural product synthesis and chemical biology. This
technical guide provides a comprehensive overview of the known physicochemical properties
of (+/-)-Speciosin P, with a focus on data and methodologies relevant to researchers in drug
discovery and development. The information presented herein is primarily derived from the first
total synthesis of (+/-)-Speciosin P, as reported by Guerrero-Vasquez et al. in the Journal of
Natural Products (2014).

Physicochemical Data

The following table summarizes the key physicochemical properties of (+/-)-Speciosin P. It is
important to note that comprehensive experimental data for all parameters are not available in
the current literature.
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Property Value Source | Method
Deduced from High-Resolution
Mass Spectrometry (HRMS)
and Nuclear Magnetic
Molecular Formula C14H1404
Resonance (NMR)
spectroscopy data from the
total synthesis.
] Calculated from the molecular
Molecular Weight 246.26 g/mol
formula.
o ] Inferred from standard
Not explicitly stated, likely a -
] ] laboratory conditions for
Appearance solid or oil at room o
compounds of similar
temperature.
structure.
] ] Not reported in the primary
Melting Point ) -
literature.
Not reported in the prima
Boiling Point ) P P Y -
literature.
Not quantitatively reported.
Likely soluble in common )
. ) ) Inferred from synthetic work-up
Solubility organic solvents like methanol, o
) and purification procedures.
ethanol, and dimethyl
sulfoxide.
Not reported in the primary
pKa -

literature.

Experimental Protocols

The data presented above are primarily based on the characterization of the synthetically

produced (+/-)-Speciosin P. The key experimental protocols are summarized below.

Total Synthesis of (+/-)-Speciosin P
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The first total synthesis of (+/-)-Speciosin P was achieved through a multi-step sequence, with
the key final steps being a Sonogashira coupling followed by deprotection. The general
workflow is outlined in the diagram below. The synthesis started from commercially available
materials and involved the formation of a key aldehyde intermediate which then underwent a
Sonogashira coupling with a suitable alkyne. The final step involved the removal of protecting
groups to yield the target molecule.

Structure Elucidation

The confirmation of the structure of the synthesized (+/-)-Speciosin P was accomplished using
standard spectroscopic techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra were
recorded to determine the connectivity of atoms and the overall carbon-hydrogen framework
of the molecule.

o High-Resolution Mass Spectrometry (HRMS): HRMS was used to determine the exact mass
of the molecule, which in turn allowed for the unambiguous determination of its molecular
formula.

Mandatory Visualizations
Synthesis Workflow of (+/-)-Speciosin P

The following diagram illustrates the key transformations in the latter stages of the total
synthesis of (+/-)-Speciosin P.

Aldehyde Intermediate

Pd catalyst, Cu(l) cocatalyst

Protected Speciosin P

Sonogashira Coupling Acidic or Basic Conditions (+/-)-Speciosin P

Coupling Partner (Alkyne)

Click to download full resolution via product page

Key steps in the synthesis of (+/-)-Speciosin P.
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Signaling Pathways

Currently, there is no information available in the scientific literature regarding the specific
signaling pathways modulated by (+/-)-Speciosin P. The primary bioactivity reported is its
effect in the wheat coleoptile bioassay, which suggests potential plant growth regulatory
properties. Further research is required to elucidate its mechanism of action at the molecular
level in any biological system.

Conclusion

This technical guide provides a summary of the available physicochemical information for (+/-)-
Speciosin P, primarily based on its total synthesis and structural characterization. While the
molecular formula and weight have been definitively established, other key parameters such as
melting point, boiling point, solubility, and pKa have not yet been experimentally determined
and reported. The provided synthesis workflow offers a high-level overview of its chemical
accessibility. For researchers and drug development professionals, this molecule presents an
opportunity for further investigation into its physical properties, biological activities, and
potential mechanisms of action. Future studies are needed to fill the existing gaps in our
understanding of this natural product.

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (+/-)-
Speciosin P]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293593#speciosin-p-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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